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Ledoxantrone Preclinical Profile Summary

The table below consolidates the key preclinical findings for Ledoxantrone (also known as CI-958 or

ledoxantrone trihydrochloride) based on the available information.

Aspect Preclinical Findings

Mechanism of Action Topoisomerase II (Topo II) inhibitor; DNA intercalator [1] [2].

Therapeutic
Application
(Investigational)

Studied for digestive disorders and urologic disorders [2].

Anticancer Activity Demonstrated anticancer activity in preclinical models. Member of the

benzothiopyranoindazoles class, noted for a broad spectrum and high
degree of activity in preclinical models [3].

Clinical Progression Advanced to Phase II clinical trials for metastatic colorectal cancer and
hormone-refractory prostate cancer, where it showed weak activity [1].
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Ledoxantrone was investigated as part of a class of compounds known as benzothiopyranoindazoles [3].

The following diagram outlines the general mechanism of action for Topoisomerase II inhibitors like

Ledoxantrone and the subsequent cellular consequences.
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Generalized mechanism of Topoisomerase II inhibitors, leading to DNA damage and cell death.
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The available information on Ledoxantrone is limited, as the compound was studied decades ago and its

development appears to have been discontinued. To conduct an in-depth technical analysis, you may need to

explore the following:

Consult Primary Literature: The most detailed preclinical data would be in the original peer-
reviewed articles and patent applications from the period of its active development (1990s-early
2000s). These are not readily available in the searched results.

Explore Related Compounds: The discovery and development of new Topoisomerase II inhibitors is
an active field. Research on newer compounds or related chemical classes (like other indazole

derivatives) may provide valuable comparative insights and more contemporary experimental
methodologies [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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